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Compound of Interest

Compound Name: Cy5.5 amine

Cat. No.: B16075113

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core spectral

properties of Cy5.5 amine, a near-infrared (NIR) fluorescent dye. This document details its

excitation and emission characteristics, provides experimental protocols for its use, and

illustrates its application in biological research through workflow and signaling pathway

diagrams.

Core Spectral Properties of Cy5.5 Amine
Cy5.5 amine is a versatile fluorescent probe valued for its emission in the near-infrared

spectrum, which allows for deep tissue penetration and minimal autofluorescence from

biological samples.[1] Its primary amine group facilitates covalent conjugation to a variety of

biomolecules, including proteins, peptides, and oligonucleotides, making it a powerful tool for in

vivo imaging and diagnostic applications.[1][2]

Quantitative Spectral Data
The following table summarizes the key spectral properties of Cy5.5 amine, compiled from

various sources. These values can be used for instrument setup and experimental design.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b16075113#bc-rfq
https://www.benchchem.com/product/b16075113/docs?utm_src=pdf-body#cy5-5-amine-a-comprehensive-technical-guide-to-its-spectral-properties-and-applications
https://www.benchchem.com/product/b16075113/docs?utm_src=pdf-body#cy5-5-amine-a-comprehensive-technical-guide-to-its-spectral-properties-and-applications
https://www.benchchem.com/product/b16075113/docs?utm_src=pdf-body#cy5-5-amine-a-comprehensive-technical-guide-to-its-spectral-properties-and-applications
https://lifetein.com/blog/fluorescent-labelling-with-cy5-5/
https://lifetein.com/blog/fluorescent-labelling-with-cy5-5/
https://broadpharm.com/product/bp-22560
https://www.benchchem.com/product/b16075113/docs?utm_src=pdf-body#cy5-5-amine-a-comprehensive-technical-guide-to-its-spectral-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16075113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source(s)

Peak Excitation Wavelength

(λex)
673 - 684 nm [2]

Peak Emission Wavelength

(λem)
707 - 710 nm [2][3]

Molar Extinction Coefficient (ε) ~198,000 - 209,000 M⁻¹cm⁻¹ [2]

Fluorescence Quantum Yield

(Φ)
~0.2 [2]

Recommended Laser Line 670-680 nm

Common Solvents DMSO, DMF, DCM [2]

Experimental Protocols
This section provides detailed methodologies for the measurement of Cy5.5 amine's

fluorescence spectrum and a standard protocol for its conjugation to antibodies for use in

cellular imaging.

Protocol 1: Measurement of Excitation and Emission
Spectra
This protocol outlines the procedure for determining the fluorescence excitation and emission

spectra of Cy5.5 amine using a spectrofluorometer.

Materials:

Cy5.5 amine

Anhydrous Dimethyl Sulfoxide (DMSO) or Phosphate-Buffered Saline (PBS), pH 7.4

Quartz cuvettes

Spectrofluorometer

Procedure:
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Sample Preparation:

Prepare a stock solution of Cy5.5 amine in anhydrous DMSO.

For spectral measurement, dilute the stock solution in a suitable buffer (e.g., PBS) to a

final concentration that results in an absorbance of less than 0.1 at the excitation

maximum to avoid inner filter effects.

Instrument Setup:

Turn on the spectrofluorometer and allow the lamp to warm up for the recommended time.

Set the excitation and emission slit widths to an appropriate value (e.g., 5 nm) to balance

signal intensity and spectral resolution.

Excitation Spectrum Measurement:

Set the emission monochromator to the expected emission maximum of Cy5.5 amine
(~710 nm).

Scan the excitation monochromator over a range of wavelengths (e.g., 550 nm to 700

nm).

Record the fluorescence intensity at each excitation wavelength to generate the excitation

spectrum. The peak of this spectrum corresponds to the excitation maximum (λex).

Emission Spectrum Measurement:

Set the excitation monochromator to the determined excitation maximum (λex).

Scan the emission monochromator over a range of wavelengths (e.g., 680 nm to 800 nm).

Record the fluorescence intensity at each emission wavelength to generate the emission

spectrum. The peak of this spectrum corresponds to the emission maximum (λem).

Data Analysis:
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Correct the spectra for instrument-specific variations in lamp intensity and detector

response if required.

Normalize the spectra to the peak intensity for comparison.

Protocol 2: Antibody Conjugation with Cy5.5 Amine
This protocol describes the covalent labeling of an antibody with Cy5.5 amine for applications

such as fluorescence microscopy and flow cytometry. The free amine group on Cy5.5 can be

conjugated to carboxyl groups on the antibody using a carbodiimide crosslinker like EDC.

Materials:

Antibody to be labeled

Cy5.5 amine

N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

N-hydroxysuccinimide (NHS)

Conjugation Buffer (e.g., 0.1 M MES, pH 6.0)

Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.5)

Purification column (e.g., size-exclusion chromatography)

Procedure:

Antibody Preparation:

Dissolve the antibody in the conjugation buffer at a concentration of 1-5 mg/mL.

Activation of Antibody Carboxyl Groups:

Add a 100-fold molar excess of EDC and a 50-fold molar excess of NHS to the antibody

solution.

Incubate for 15 minutes at room temperature.
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Conjugation Reaction:

Dissolve Cy5.5 amine in a small amount of anhydrous DMSO.

Add the dissolved Cy5.5 amine to the activated antibody solution at a molar ratio of 10:1

to 20:1 (dye:antibody).

Incubate for 2 hours at room temperature in the dark with gentle stirring.

Quenching the Reaction:

Add the quenching buffer to a final concentration of 100 mM to stop the reaction.

Incubate for 10 minutes at room temperature.

Purification of the Conjugate:

Remove unconjugated dye by passing the reaction mixture through a size-exclusion

chromatography column equilibrated with a suitable storage buffer (e.g., PBS).

The first colored fraction to elute will be the labeled antibody.

Characterization:

Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at

280 nm (for the antibody) and at the excitation maximum of Cy5.5 (~675 nm).

Visualization of Workflows and Signaling Pathways
The following diagrams, generated using the DOT language, illustrate a typical experimental

workflow for bioconjugation and a conceptual signaling pathway that can be studied using

Cy5.5 amine.
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Caption: Workflow for the conjugation of Cy5.5 amine to an antibody.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b16075113/docs?utm_src=pdf-body-img#cy5-5-amine-a-comprehensive-technical-guide-to-its-spectral-properties-and-applications
https://www.benchchem.com/product/b16075113/docs?utm_src=pdf-body#cy5-5-amine-a-comprehensive-technical-guide-to-its-spectral-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16075113?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Receptor

Protein A
(Donor: Cy3)

Activation

Ligand

Binding

Protein B
(Acceptor: Cy5.5)

Interaction

FRET Signal

Downstream
Signaling

Click to download full resolution via product page

Caption: Conceptual diagram of FRET-based detection of protein-protein interaction in a

signaling pathway.
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Applications in Research
Cy5.5 amine's favorable spectral properties make it a valuable tool in various research areas:

In Vivo Imaging: Its near-infrared emission allows for deep tissue imaging in small animals to

study disease progression, track drug delivery, and monitor therapeutic responses.[1]

Fluorescence Resonance Energy Transfer (FRET): Cy5.5 can serve as an acceptor

fluorophore in FRET-based assays to study protein-protein interactions, conformational

changes in biomolecules, and signaling pathway dynamics.

Receptor Tracking: When conjugated to a ligand, Cy5.5 amine can be used to visualize and

track the movement and localization of specific receptors on the cell surface and within

intracellular compartments. A study has demonstrated the use of a Cy5.5-labeled probe to

measure the biochemistry of the asialoglycoprotein receptor in vivo.[4]

Flow Cytometry and Fluorescence Microscopy: Antibodies and other targeting molecules

labeled with Cy5.5 are routinely used for the identification and quantification of specific cell

populations and for visualizing the distribution of target molecules within cells and tissues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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